1-(2-chlorobenzyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine
Overview
Description
1-(2-chlorobenzyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(2-chlorobenzyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine is not fully understood. However, it is believed to act as a ligand for various receptors, including the serotonin and dopamine receptors. This may lead to changes in neurotransmitter release and neuronal activity, which could have potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well characterized. However, it has been shown to have potential effects on neurotransmitter release and neuronal activity, which could have implications for the treatment of various diseases, including cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of 1-(2-chlorobenzyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine is its potential as a drug lead for the treatment of various diseases. However, one limitation is the lack of understanding of its mechanism of action and biochemical and physiological effects. This makes it difficult to optimize its therapeutic potential and develop effective drugs based on this compound.
Future Directions
There are several future directions for the study of 1-(2-chlorobenzyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine. One direction is to further investigate its mechanism of action and biochemical and physiological effects. This could lead to a better understanding of its therapeutic potential and the development of more effective drugs based on this compound. Another direction is to explore its potential as a ligand for other receptors, including the adrenergic and histamine receptors. This could expand its potential applications in various fields, including cardiovascular disease and allergy research. Additionally, further studies could investigate the potential of this compound as a tool for studying the function of various receptors and neurotransmitter systems.
Scientific Research Applications
1-(2-chlorobenzyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been investigated for its potential as a drug lead for the treatment of various diseases, including cancer and neurological disorders. In neuroscience and pharmacology, it has been studied for its potential as a ligand for various receptors, including the serotonin and dopamine receptors.
properties
IUPAC Name |
[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O3/c21-17-4-2-1-3-16(17)14-22-7-9-23(10-8-22)20(24)15-5-6-18-19(13-15)26-12-11-25-18/h1-6,13H,7-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQIMMRMIMBYMSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2Cl)C(=O)C3=CC4=C(C=C3)OCCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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